Cas no 2649083-24-7 (2-(2-isocyanatoethyl)-1-benzothiophene)

• Product Name: 2-(2-isocyanatoethyl)-1-benzothiophene
• CAS No: 2649083-24-7
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 6259738
• PubChem ID: 165977063
• Update Time: 2025-05-20

2-(2-isocyanatoethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1-benzothiophene
• EN300-1803565
• 2649083-24-7

• Inchi： 1S/C11H9NOS/c13-8-12-6-5-10-7-9-3-1-2-4-11(9)14-10/h1-4,7H,5-6H2
• InChI Key： MKBJFAHNJXOUJM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CCN=C=O

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(2-isocyanatoethyl)-1-benzothiophene

Comprehensive Overview of 2-(2-Isocyanatoethyl)-1-Benzothiophene (CAS No. 2649083-24-7)

2-(2-Isocyanatoethyl)-1-benzothiophene (CAS No. 2649083-24-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique benzothiophene core and reactive isocyanate functional group, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure combines the aromatic properties of benzothiophene with the highly reactive isocyanate moiety, making it a valuable intermediate in the development of pharmaceuticals, polymers, and advanced materials.

The 2-(2-isocyanatoethyl)-1-benzothiophene derivative is particularly notable for its role in the design of small-molecule inhibitors and bioactive compounds. Researchers have explored its potential in targeting specific enzymes and receptors, leveraging the benzothiophene scaffold's ability to mimic natural substrates. This compound's isocyanate group also enables facile conjugation with amines, alcohols, and other nucleophiles, facilitating the creation of diverse chemical libraries for drug discovery. Given the growing demand for novel therapeutic agents, 2-(2-isocyanatoethyl)-1-benzothiophene is increasingly being investigated for its applications in oncology, neurology, and infectious disease research.

In material science, 2-(2-isocyanatoethyl)-1-benzothiophene (CAS No. 2649083-24-7) is employed as a key precursor for the synthesis of high-performance polymers and coatings. The isocyanate functionality allows for cross-linking reactions, resulting in materials with enhanced thermal stability, mechanical strength, and chemical resistance. These properties are critical for applications in aerospace, automotive, and electronics industries, where durability and performance under extreme conditions are paramount. Additionally, the benzothiophene moiety contributes to the optical and electronic properties of these materials, making them suitable for use in organic semiconductors and photovoltaic devices.

The synthesis and handling of 2-(2-isocyanatoethyl)-1-benzothiophene require careful consideration of its reactivity. The isocyanate group is highly sensitive to moisture and must be stored under anhydrous conditions to prevent degradation. Researchers and manufacturers often employ advanced techniques such as inert atmosphere handling and low-temperature storage to maintain the compound's stability. Despite these challenges, the utility of 2-(2-isocyanatoethyl)-1-benzothiophene in both academic and industrial settings continues to drive innovation in synthetic methodologies and application development.

From a commercial perspective, the demand for 2-(2-isocyanatoethyl)-1-benzothiophene (CAS No. 2649083-24-7) is on the rise, particularly in regions with robust pharmaceutical and material science sectors. Suppliers and chemical distributors are increasingly stocking this compound to meet the needs of research institutions and industrial laboratories. The compound's unique combination of reactivity and structural features positions it as a critical component in the development of next-generation therapeutics and advanced materials. As the scientific community continues to explore its potential, 2-(2-isocyanatoethyl)-1-benzothiophene is expected to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.

In conclusion, 2-(2-isocyanatoethyl)-1-benzothiophene (CAS No. 2649083-24-7) represents a fascinating and highly functional compound with broad applications across multiple disciplines. Its benzothiophene core and isocyanate group provide a versatile platform for chemical innovation, enabling advancements in drug discovery, material science, and beyond. As research into its properties and applications progresses, this compound is poised to make significant contributions to both academic and industrial endeavors, solidifying its place as a valuable tool in the chemist's arsenal.